1-Cyclopropyl-2-(pentylsulfanyl)benzene

• CAS No.: 105553-94-4
• Molecular Formula: C14H20S
• Molecular Weight: 220.38 g/mol
• IUPAC Name: 1-cyclopropyl-2-pentylsulfanylbenzene
• InChI: InChI=1S/C14H20S/c1-2-3-6-11-15-14-8-5-4-7-13(14)12-9-10-12/h4-5,7-8,12H,2-3,6,9-11H2,1H3
• InChI Key: JMLRLLWCXMBSLM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCSC1=CC=CC=C1C2CC2

Description

1-Cyclopropyl-2-(pentylsulfanyl)benzene is a substituted benzene derivative featuring a cyclopropyl group at position 1 and a pentylsulfanyl (thioether) moiety at position 2. This compound is structurally analogous to sulfonyl- or arylthio-substituted cyclopropane derivatives, which are widely studied in asymmetric catalysis and medicinal chemistry .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Compound Name	Substituents	Key Properties/Applications	Reference
1-Cyclopropyl-2-(phenylsulfonyl)ethan-1-one	Cyclopropyl, phenylsulfonyl, ketone	Catalyst intermediate; mp 57–58°C; 88% yield via nucleophilic substitution
1-Cyclopropyl-2-(phenylthio)ethan-1-ol	Cyclopropyl, phenylthio, alcohol	Colorless oil; 90% yield via NaBH4 reduction
1-Cyclopropyl-2-(4-methylpiperazin-1-yl)ethan-1-one	Cyclopropyl, piperazinyl, ketone	Orange solid; 69% yield; used in heterocyclic synthesis
3-(4-Chlorophenyl)-1-cyclopropyl-2-(2-fluorophenyl)pentane-1,5-dione	Cyclopropyl, aryl, diketone	Crystallized monoclinic structure; potential bioactive intermediate

Key Observations :

• Electronic Effects : Sulfonyl groups (e.g., in 1-cyclopropyl-2-(phenylsulfonyl)ethan-1-one) are electron-withdrawing, enhancing electrophilicity at the ketone, whereas sulfanyl groups (e.g., in 1-cyclopropyl-2-(phenylthio)ethan-1-ol) are electron-donating, stabilizing adjacent carbocations .
• Lipophilicity : The pentylsulfanyl group in the target compound likely increases lipophilicity compared to shorter-chain or aromatic substituents (e.g., phenylthio or phenylsulfonyl), impacting solubility and membrane permeability.
• Synthetic Routes : Similar compounds are synthesized via nucleophilic substitution (e.g., using sulfinic acids) or reductions (NaBH4), suggesting analogous methods for the target compound .

Physicochemical Properties

• Melting Points : Sulfonyl derivatives (e.g., 1-cyclopropyl-2-(phenylsulfonyl)ethan-1-one) exhibit higher melting points (57–58°C) due to polar sulfonyl groups, while thioether derivatives (e.g., 1-cyclopropyl-2-(phenylthio)ethan-1-ol) are oils . The pentylsulfanyl group in the target compound may lower the melting point compared to phenyl analogs.
• Stability : Cyclopropyl groups confer strain but enhance stability against ring-opening under mild conditions, as seen in diketone derivatives .